3-Ethoxy-2-methylpropanoic acid
Overview
Description
3-Ethoxy-2-methylpropanoic acid is a chemical compound with the molecular formula C6H12O3 . It has a molecular weight of 132.16 . It is a liquid at room temperature .
Molecular Structure Analysis
The InChI code for 3-Ethoxy-2-methylpropanoic acid is 1S/C6H12O3/c1-3-9-4-5(2)6(7)8/h5H,3-4H2,1-2H3,(H,7,8) . This indicates that the molecule consists of 6 carbon atoms, 12 hydrogen atoms, and 3 oxygen atoms .Physical And Chemical Properties Analysis
3-Ethoxy-2-methylpropanoic acid is a liquid at room temperature . It has a molecular weight of 132.16 .Scientific Research Applications
Bioengineering and Biotechnology
In the realm of bioengineering, the focus on sustainable chemical production is paramount. Research highlights the potential of microbial cell factories in producing valuable chemicals from renewable resources. For example, 3-Hydroxypropanoic acid (3-HP), a compound related to 3-Ethoxy-2-methylpropanoic acid, is identified as a significant platform chemical. It serves as a precursor for numerous industrial chemicals, including acrylic acid, which has extensive applications in bioplastic production. Advances in metabolic engineering and synthetic biology have led to innovative methods for bio-production of 3-HP, underscoring the importance of optimizing fermentation conditions and genetically modifying microorganisms for enhanced yield and efficiency (Jers et al., 2019).
Reaction Chemistry and Engineering
The catalytic activity of acidic ion-exchange resins in synthesizing ethers, such as 2-ethoxy-2-methylpropane (ETBE), demonstrates the versatility of 3-Ethoxy-2-methylpropanoic acid derivatives in reaction chemistry. The kinetic experiments shed light on the catalytic efficiency based on the morphological properties of the resins, offering insights into optimizing chemical synthesis processes (Soto et al., 2018).
Green Chemistry
The pursuit of eco-sustainable processes in chemical production is evident in the development of methods leading to 3-Hydroxypropanoic acid. The catalytic chemical methods present a green approach to producing this vital building block, emphasizing the potential of 3-Ethoxy-2-methylpropanoic acid derivatives in organic synthesis and high-performance polymer production. This research highlights the shift towards environmentally friendly chemical processes and the crucial role of catalysis in achieving high efficiency and selectivity (Pina et al., 2011).
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds, such as carboxylic acids and their derivatives, often interact with various enzymes and receptors in the body .
Mode of Action
These compounds typically undergo nucleophilic acyl substitution reactions . In these reactions, a nucleophile (a molecule that donates an electron pair) attacks the carbonyl carbon, leading to a series of changes in the molecule .
Biochemical Pathways
Carboxylic acids and their derivatives are known to participate in various biochemical pathways, including fatty acid metabolism and the citric acid cycle .
Pharmacokinetics
They are typically metabolized in the liver and excreted in the urine .
Result of Action
Carboxylic acids and their derivatives can influence a variety of cellular processes, including energy production, lipid metabolism, and cell signaling .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of 3-Ethoxy-2-methylpropanoic acid. For instance, the compound’s reactivity might be affected by the pH of its environment, and its stability could be influenced by temperature .
properties
IUPAC Name |
3-ethoxy-2-methylpropanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12O3/c1-3-9-4-5(2)6(7)8/h5H,3-4H2,1-2H3,(H,7,8) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBIAIQCCZGYWSP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCC(C)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
132.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Ethoxy-2-methylpropanoic acid | |
CAS RN |
19758-27-1 |
Source
|
| Record name | 3-ethoxy-2-methylpropanoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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